Tert-butyl (1-amino-1-oxohex-5-en-3-yl)carbamate

• IUPAC Name: tert-butyl N-(1-amino-1-oxohex-5-en-3-yl)carbamate
• InChI: InChI=1S/C11H20N2O3/c1-5-6-8(7-9(12)14)13-10(15)16-11(2,3)4/h5,8H,1,6-7H2,2-4H3,(H2,12,14)(H,13,15)
• InChI Key: FCTCHINSHLHXOL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC=C)CC(=O)N
• Molecular Formula: C11H20N2O3
• Molecular Weight: 228.29 g/mol
• CAS No.: 1335042-85-7

Description

Tert-butyl (1-amino-1-oxohex-5-en-3-yl)carbamate is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.292. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Tert-butyl Carbamates

Tert-butyl (1-amino-1-oxohex-5-en-3-yl)carbamate is a compound involved in various synthetic pathways. It serves as an intermediate in the synthesis of biologically active compounds, such as omisertinib (AZD9291). A study demonstrated a rapid synthetic method for a related compound, highlighting its importance in medicinal chemistry (Zhao et al., 2017). Similarly, synthetic routes for various stereoisomers of tert-butyl carbamates have been developed, showcasing their significance in the synthesis of pharmaceuticals (Wang et al., 2017).

Photoredox-Catalyzed Cascades

Innovative photoredox-catalyzed cascade reactions involving tert-butyl carbamates have been developed. These methods facilitate the assembly of complex molecular structures under mild conditions, expanding the utility of tert-butyl carbamates in synthetic organic chemistry (Wang et al., 2022).

Crystallographic Studies

Carbamate derivatives, including tert-butyl carbamates, have been structurally characterized through crystallographic studies. These studies provide insights into the molecular environments and interactions of tert-butyl carbamates, facilitating their use in designing compounds with desired properties (Das et al., 2016).

Synthetic and Structural Analysis

Tert-butyl carbamates have been subject to extensive synthetic and structural analysis. Studies focusing on the synthesis, crystallography, and thermal properties of these compounds have contributed to a deeper understanding of their chemical behavior and potential applications in various fields, including materials science and medicinal chemistry (Kant et al., 2015).